methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate

• IUPAC Name: methyl 2-(3-methyl-N-methylsulfonylanilino)acetate
• InChI: InChI=1S/C11H15NO4S/c1-9-5-4-6-10(7-9)12(17(3,14)15)8-11(13)16-2/h4-7H,8H2,1-3H3
• InChI Key: OMFWYCSJSZROOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC(=O)OC)S(=O)(=O)C
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

Methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate, also known as MSG, is an organic compound that has gained attention in scientific research due to its potential applications in various fields. MSG is a white crystalline powder that is soluble in water and has a molecular weight of 277.34 g/mol.

Mechanism of Action

The mechanism of action of methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways. In particular, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been shown to modulate the activity of various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been shown to have various biochemical and physiological effects in vitro and in vivo. In particular, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models. Furthermore, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been shown to have neuroprotective effects and to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate in lab experiments is its high purity and stability. Additionally, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate is readily available and can be synthesized in large quantities. However, one limitation of using methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate is its potential toxicity, as it has been shown to have cytotoxic effects at high concentrations.

Future Directions

There are several future directions for the study of methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate. One direction is the further investigation of its potential applications in the pharmaceutical industry, particularly for the treatment of inflammation, cancer, and neurological disorders. Another direction is the development of more efficient synthesis methods for methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate and its derivatives. Additionally, further studies are needed to elucidate the mechanism of action of methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate and to identify its molecular targets. Finally, the potential toxicity of methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate needs to be further investigated to ensure its safety for use in various applications.

Synthesis Methods

Methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate can be synthesized through a multi-step process that involves the reaction of methyl 2-bromopropionate with 3-methylbenzenesulfonyl chloride, followed by the reaction with glycine. The final product is obtained through purification by recrystallization from a suitable solvent.

Scientific Research Applications

Methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been investigated as a potential drug candidate for the treatment of inflammation, cancer, and neurological disorders. In the agrochemical industry, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been studied for its insecticidal and herbicidal properties. In materials science, methyl N-(3-methylphenyl)-N-(methylsulfonyl)glycinate has been used as a building block for the synthesis of novel materials.